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Compound of Interest

1,1-
Compound Name:
Bis(bromomethyl)cyclopropane

cat. No.: B1278821

Essential Safety and Handling Guide for 1,1-
Bis(bromomethyl)cyclopropane

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal protocols for 1,1-
Bis(bromomethyl)cyclopropane (CAS No. 29086-41-7). Due to its reactive nature and
potential health hazards, strict adherence to these guidelines is imperative to ensure laboratory
safety.

Chemical and Physical Properties

1,1-Bis(bromomethyl)cyclopropane is a colorless to pale yellow liquid.[1][2] It is recognized
for its high reactivity, largely due to the presence of two bromomethyl groups on a strained
cyclopropane ring, making it a valuable intermediate in organic synthesis.[1][3] However, this
reactivity also presents significant safety challenges. The compound is sensitive to light and
moisture, necessitating careful storage and handling.[1]
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Property Value Source
Molecular Formula CsHsBr2 [1112][3]
Molecular Weight 227.93 g/mol [21[3]1[41[5]
Appearance Colorless to light yellow liquid [11[2]
Storage Temperature 2-8°C [2]

Water Solubility 230mg/L at 30°C [2]

Hazard Identification and Personal Protective
Equipment (PPE)
1,1-Bis(bromomethyl)cyclopropane is classified as a reactive and hazardous chemical.[6][7]

It may be toxic, corrosive, and potentially carcinogenic.[1][8] The primary routes of exposure
are inhalation, skin contact, and eye contact.[9][10]

Summary of Hazards:

Reactive: Can undergo vigorous reactions, especially with incompatible materials.[3][6]

Irritant: Causes skin, eye, and respiratory system irritation.[9][10]

Harmful: May be harmful if swallowed or inhaled.[9][10]

Potential Carcinogen: Handle with appropriate precautions for carcinogenic compounds.[1]

Due to these hazards, a comprehensive PPE strategy is essential. The following table outlines
the minimum required PPE for handling this compound.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Chemical safety goggles and a

full-face shield

Goggles must be splash-proof.
A face shield is required when
there is a risk of splashes or
explosions.[7][8][11]

Hands

Double gloves (chemotherapy-
rated)

Wear two pairs of nitrile gloves
that meet ASTM D6978
standards.[12] The inner glove
should be tucked under the
gown cuff, and the outer glove
should go over the cuff.[13]
Change gloves frequently,

especially after contamination.

Body

Chemical-resistant gown

A disposable, polyethylene-
coated gown is required.[12] It
should be seamless in critical
areas and provide full

coverage.[13][14]

Respiratory

Fit-tested N95 respirator or
PAPR

Required for any work outside
of a certified chemical fume
hood or when generating
aerosols.[12][13]

Feet

Closed-toe shoes and shoe

covers

Impervious shoe covers should
be worn and removed before
exiting the work area to
prevent the spread of

contamination.[13]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the essential steps for safely handling 1,1-

Bis(bromomethyl)cyclopropane in a laboratory setting.
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Experimental Workflow:

Preparation Phase

Conduct Hazard Assessment

\

Designate Work Area (Fume Hood)

\

Assemble All Materials & PPE

Y

Don Full PPE

:Begin Experiment

Handling Phase

Work Within Fume Hood

\

Use Smallest Possible Quantities

\

Ground and Bond Containers During Transfer

\

Use Spark-Proof Tools

T
i
:Experiment Complete

Post-Handli%g & Cleanup

Decontaminate Work Surfaces

\

Segregate Hazardous Waste

Y

Doff PPE in Correct Order

\

Wash Hands Thoroughly
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Caption: Workflow for handling 1,1-Bis(bromomethyl)cyclopropane.

Methodology:

e Preparation:

o Hazard Review: Before beginning any work, thoroughly review the Safety Data Sheet
(SDS) and other relevant safety information.[8][15]

o Designated Area: All handling of 1,1-Bis(bromomethyl)cyclopropane must be conducted
in a certified chemical fume hood with the sash at the lowest practical position.[8][11]

o Assemble Materials: Ensure all necessary equipment, reagents, and spill cleanup
materials are within the fume hood before introducing the chemical.[11]

o Don PPE: Put on all required PPE as specified in the table above before entering the
designated handling area.[7][15]

e Handling:

o Ventilation: Always work within the fume hood to prevent inhalation of vapors.[8][15]

o Quantity: Use the smallest amount of the chemical necessary for the procedure to
minimize risks.[11]

o Transfers: When transferring the liquid, use spark-proof tools and ensure containers are
properly grounded and bonded to prevent static discharge.[9][16]

o Incompatible Materials: Keep the chemical away from incompatible substances such as
strong oxidizing agents and strong bases.[17]

e Post-Handling & Cleanup:

o Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

o Waste Segregation: All materials that have come into contact with 1,1-
Bis(bromomethyl)cyclopropane must be treated as hazardous waste.
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o Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically,
this involves removing outer gloves, gown, face shield, and then inner gloves.

o Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[16]

Disposal Plan

Proper disposal of 1,1-Bis(bromomethyl)cyclopropane and associated waste is crucial to

prevent environmental contamination and ensure safety.

Disposal Workflow:

Waste Generation & Collection

Unused Chemical Contaminated Labware (glass, plastic) Contaminated PPE (gloves, gown)

; ' i

Collect in Designated, Labeled, Sealed Hazardous Waste Containers

:Transfer to Storage

Final [iisposal

Store Waste in a Ventilated, Secure Area

'

Arrange for Pickup by a Licensed Disposal Company

'

Complete Waste Manifest Documentation
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Caption: Disposal workflow for 1,1-Bis(bromomethyl)cyclopropane waste.
Procedure:
e Waste Collection:

o Chemical Waste: Unused or waste 1,1-Bis(bromomethyl)cyclopropane must be
collected in a designated, properly labeled, and sealed hazardous waste container.

o Contaminated Materials: All disposable items, such as gloves, gowns, and labware that
have been in contact with the chemical, are considered hazardous waste and must be
placed in a separate, clearly labeled hazardous waste container.[18] Do not mix this waste
with other waste streams.[18]

o Containers: Empty containers retain product residue and must be handled as hazardous
waste.[9]

e Storage and Disposal:

o Storage: Store hazardous waste containers in a cool, dry, and well-ventilated area away
from incompatible materials, heat, and ignition sources.[16][18]

o Professional Disposal: Arrange for the disposal of all waste through a licensed hazardous
waste management company.[18] Follow all local, state, and federal regulations for
hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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